Cas no 1774900-87-6 (tert-butyl 1-methyl-1H-4,1,2-benzothiadiazine-3-carboxylate 4,4-dioxide)

• Product Name: tert-butyl 1-methyl-1H-4,1,2-benzothiadiazine-3-carboxylate 4,4-dioxide
• CAS No: 1774900-87-6
• MF: C₁₃H₁₆N₂O₄S
• MW: 296.342142105103
• CID: 5181642
• Update Time: 2025-07-15

tert-butyl 1-methyl-1H-4,1,2-benzothiadiazine-3-carboxylate 4,4-dioxide Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-methyl-1H-4,1,2-benzothiadiazine-3-carboxylate 4,4-dioxide
• 1H-4,1,2-Benzothiadiazine-3-carboxylic acid, 1-methyl-, 1,1-dimethylethyl ester, 4,4-dioxide

• Inchi： 1S/C13H16N2O4S/c1-13(2,3)19-12(16)11-14-15(4)9-7-5-6-8-10(9)20(11,17)18/h5-8H,1-4H3
• InChI Key： MDVHGKKQLPGABX-UHFFFAOYSA-N
• SMILES： N1(C)C2=CC=CC=C2S(=O)(=O)C(C(OC(C)(C)C)=O)=N1

Additional information on tert-butyl 1-methyl-1H-4,1,2-benzothiadiazine-3-carboxylate 4,4-dioxide

Comprehensive Overview of tert-butyl 1-methyl-1H-4,1,2-benzothiadiazine-3-carboxylate 4,4-dioxide (CAS No. 1774900-87-6)

The compound tert-butyl 1-methyl-1H-4,1,2-benzothiadiazine-3-carboxylate 4,4-dioxide (CAS No. 1774900-87-6) is a specialized heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a benzothiadiazine core and a tert-butyl ester group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers and industry professionals are increasingly interested in this molecule due to its versatility and applicability in drug discovery programs.

One of the key features of tert-butyl 1-methyl-1H-4,1,2-benzothiadiazine-3-carboxylate 4,4-dioxide is its sulfone functional group, which enhances its stability and reactivity in synthetic pathways. This characteristic aligns with current trends in medicinal chemistry, where sulfone-containing compounds are explored for their therapeutic potential. The CAS No. 1774900-87-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

In recent years, the demand for benzothiadiazine derivatives has grown, driven by their role in developing novel enzyme inhibitors and receptor modulators. The tert-butyl moiety in this compound further improves its solubility and bioavailability, making it a preferred choice for preclinical studies. Scientists often inquire about its synthesis, purification methods, and applications, highlighting its importance in modern chemistry.

Another area of interest is the environmental and regulatory compliance of tert-butyl 1-methyl-1H-4,1,2-benzothiadiazine-3-carboxylate 4,4-dioxide. With increasing focus on sustainable chemistry, researchers are evaluating greener synthesis routes for this compound. Its 4,4-dioxide structure also raises questions about its metabolic pathways and degradation products, which are critical for safety assessments.

The compound's potential in central nervous system (CNS) drug development is another hot topic. Its benzothiadiazine scaffold is structurally similar to several CNS-active drugs, prompting investigations into its pharmacokinetic properties. Laboratories worldwide are exploring its use in targeting neurological disorders, a field with high unmet medical needs.

From a commercial perspective, CAS No. 1774900-87-6 is gaining traction in custom synthesis and contract manufacturing. Companies specializing in fine chemicals are scaling up production to meet the rising demand from academic and industrial clients. Its tert-butyl ester group simplifies further derivatization, making it a versatile building block for combinatorial chemistry.

Analytical characterization of tert-butyl 1-methyl-1H-4,1,2-benzothiadiazine-3-carboxylate 4,4-dioxide is another frequently discussed subject. Advanced techniques like NMR, HPLC, and mass spectrometry are employed to ensure its purity and identity. These methods are essential for quality control, especially when the compound is used in sensitive applications like drug formulation.

In summary, tert-butyl 1-methyl-1H-4,1,2-benzothiadiazine-3-carboxylate 4,4-dioxide (CAS No. 1774900-87-6) is a multifaceted compound with broad applications in life sciences. Its structural features, synthetic utility, and potential therapeutic benefits make it a subject of ongoing research and commercial interest. As scientific advancements continue, this molecule is poised to play a pivotal role in next-generation chemical innovations.